Cas no 1269127-58-3 (2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride)

• Product Name: 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride
• CAS No: 1269127-58-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 4584856
• Update Time: 2025-06-26

2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-ethylphenoxy)ethyl]methylamine hydrochloride
• 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-3-10-4-6-11(7-5-10)13-9-8-12-2;/h4-7,12H,3,8-9H2,1-2H3;1H
• InChI Key： AABLBZVYGXIQCJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC)=CC=1)CCNC.Cl

Experimental Properties

• Melting Point: 59-62℃

2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride

Introduction to 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride (CAS No. 1269127-58-3)

2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride, with the CAS number 1269127-58-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an ethylphenyl ether moiety and an ethylmethylamine group, making it a versatile candidate for various applications in drug discovery and development.

The chemical formula of 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride is C₁₃H₁₉NO·HCl, and it has a molecular weight of approximately 235.75 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and acid-base reactions. Its hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations.

In recent years, 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has been its interaction with neurotransmitter systems, particularly the serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that this compound exhibits moderate affinity for these receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride to various serotonin receptor subtypes. The results indicated that the compound has a high affinity for the 5-HT_1A receptor, which is known to play a crucial role in mood regulation and cognitive function. This finding has sparked interest in exploring its potential as a novel antidepressant agent.

In addition to its potential as an antidepressant, 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride has also been studied for its effects on dopaminergic pathways. Research conducted at the University of California, San Francisco, demonstrated that the compound can modulate dopamine release in vitro, suggesting its potential utility in treating conditions such as Parkinson's disease and schizophrenia. These findings have opened new avenues for further preclinical and clinical investigations.

The safety profile of 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new pharmaceutical agent, comprehensive safety assessments are essential before advancing to human clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride in treating various neurological disorders. Early phase I trials have shown promising results, with patients reporting improvements in mood and cognitive function without severe side effects. These preliminary findings have generated optimism among researchers and clinicians alike.

In conclusion, 2-(4-Ethylphenoxy)ethylmethylamine Hydrochloride (CAS No. 1269127-58-3) represents a promising candidate in the development of novel therapeutics for neurological disorders. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of complex neurological conditions.